Cas no 1805866-42-5 (3-(3-Chloropropyl)-2-methylbenzonitrile)

• Product Name: 3-(3-Chloropropyl)-2-methylbenzonitrile
• CAS No: 1805866-42-5
• MF: C₁₁H₁₂ClN
• MW: 193.672681808472
• CID: 5008182
• Update Time: 2025-05-24

3-(3-Chloropropyl)-2-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(3-Chloropropyl)-2-methylbenzonitrile

• Inchi： 1S/C11H12ClN/c1-9-10(6-3-7-12)4-2-5-11(9)8-13/h2,4-5H,3,6-7H2,1H3
• InChI Key： PLRPJTYHJIOJQM-UHFFFAOYSA-N
• SMILES： ClCCCC1C=CC=C(C#N)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 194
• XLogP3: 3.2
• Topological Polar Surface Area: 23.8

Additional information on 3-(3-Chloropropyl)-2-methylbenzonitrile

Comprehensive Overview of 3-(3-Chloropropyl)-2-methylbenzonitrile (CAS No. 1805866-42-5)

3-(3-Chloropropyl)-2-methylbenzonitrile (CAS No. 1805866-42-5) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its molecular structure, featuring a chloropropyl side chain and a methylbenzonitrile core, offers unique reactivity for cross-coupling reactions and functional group transformations. This compound has garnered significant attention due to its versatility in constructing complex molecules, particularly in the development of bioactive compounds and high-performance polymers.

In recent years, the demand for 3-(3-Chloropropyl)-2-methylbenzonitrile has surged, driven by its applications in drug discovery and crop protection agents. Researchers are increasingly exploring its potential in catalysis and nanomaterial synthesis, aligning with global trends toward sustainable chemistry. The compound’s nitrile group enables selective transformations, making it a valuable building block for heterocyclic compounds—a hot topic in medicinal chemistry forums and patent filings.

From a synthetic perspective, CAS No. 1805866-42-5 exhibits stability under standard conditions, facilitating its use in multistep reactions. Its chloroalkyl moiety allows nucleophilic substitutions, while the aromatic nitrile can undergo hydrolysis or reduction to yield carboxylic acids or amines. These properties are frequently highlighted in organic synthesis databases and academic publications, addressing common search queries like “nitrile group reactivity” or “chloropropyl derivatives in pharmaceuticals.”

Environmental and safety considerations are also critical when handling 3-(3-Chloropropyl)-2-methylbenzonitrile. While not classified as hazardous under major regulatory frameworks, proper storage (e.g., moisture-sensitive conditions) and handling protocols are recommended. This aligns with industry searches for “safe handling of nitrile compounds” and “green chemistry alternatives,” reflecting growing user interest in sustainable lab practices.

Market analyses indicate that 1805866-42-5 is predominantly supplied by specialty chemical manufacturers catering to R&D sectors. Its pricing and availability are influenced by raw material costs, particularly chlorinated precursors and cyanobenzene derivatives. Procurement strategies often focus on bulk sourcing for cost efficiency—a frequent concern in chemical procurement forums.

In conclusion, 3-(3-Chloropropyl)-2-methylbenzonitrile (CAS No. 1805866-42-5) stands as a pivotal compound in modern synthetic chemistry. Its dual functionality and adaptability to diverse reaction conditions make it indispensable for researchers targeting innovative materials and therapeutic agents. As scientific inquiries evolve, this compound will likely remain a focal point in discussions about molecular design and industrial scalability.